Cas no 1193387-34-6 (2,3-dimethyl-1H-indole-5-carbothioamide)

• Product Name: 2,3-dimethyl-1H-indole-5-carbothioamide
• CAS No: 1193387-34-6
• MF: C₁₁H₁₂N₂S
• MW: 204.291380882263
• MDL: MFCD12913246
• CID: 5215943
• Update Time: 2025-06-11

2,3-dimethyl-1H-indole-5-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethyl-1H-indole-5-carbothioamide
• 1H-Indole-5-carbothioamide, 2,3-dimethyl-

• MDL： MFCD12913246
• Inchi： 1S/C11H12N2S/c1-6-7(2)13-10-4-3-8(11(12)14)5-9(6)10/h3-5,13H,1-2H3,(H2,12,14)
• InChI Key： IZPVZTKQYGFGLH-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC2=C(C=1)C(C)=C(C)N2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 2.3
• Topological Polar Surface Area: 73.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 2,3-dimethyl-1H-indole-5-carbothioamide

2,3-dimethyl-1H-indole-5-carbothioamide (CAS No. 1193387-34-6): An Overview of Its Properties and Applications

2,3-dimethyl-1H-indole-5-carbothioamide (CAS No. 1193387-34-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings related to 2,3-dimethyl-1H-indole-5-carbothioamide.

Chemical Structure and Properties

2,3-dimethyl-1H-indole-5-carbothioamide is characterized by its unique molecular structure, which includes an indole ring system with methyl substitutions at the 2 and 3 positions and a carbothioamide group at the 5 position. The molecular formula of this compound is C₁₀H₁₂N₂S, with a molecular weight of approximately 196.28 g/mol. The presence of the indole ring and the carbothioamide functional group imparts specific chemical properties to the molecule, such as solubility in organic solvents and reactivity in various chemical reactions.

The indole ring is a key structural feature that contributes to the biological activity of many natural and synthetic compounds. Indoles are known for their ability to interact with various biological targets, including enzymes, receptors, and ion channels. The methyl substitutions at the 2 and 3 positions can influence the conformational flexibility and electronic properties of the molecule, potentially affecting its binding affinity to specific targets. The carbothioamide group, on the other hand, introduces sulfur into the molecule, which can enhance its reactivity and bioavailability.

Synthesis Methods

The synthesis of 2,3-dimethyl-1H-indole-5-carbothioamide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2,3-dimethylindole with a suitable thioisocyanate or thiocyanate derivative. This reaction typically proceeds via a nucleophilic addition mechanism, where the nitrogen atom in the indole ring attacks the electrophilic carbon atom in the thioisocyanate or thiocyanate group.

A typical synthetic pathway for 2,3-dimethyl-1H-indole-5-carbothioamide involves the following steps:

1. Synthesis of 2,3-dimethylindole from commercially available starting materials.
2. Treatment of 2,3-dimethylindole with a thioisocyanate or thiocyanate derivative under appropriate conditions (e.g., temperature, solvent).
3. Purification of the resulting product using techniques such as column chromatography or recrystallization.

This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production. Recent advancements in synthetic chemistry have also led to the development of more environmentally friendly methods for synthesizing indoles and their derivatives, which could further enhance the sustainability of producing 2,3-dimethyl-1H-indole-5-carbothioamide.

Biological Activities

2,3-dimethyl-1H-indole-5-carbothioamide has been studied for its potential biological activities in various contexts. One area of significant interest is its anti-inflammatory properties. Indoles are known to exhibit anti-inflammatory effects by modulating the activity of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Preliminary studies have shown that 2,3-dimethyl-1H-indole-5-carbothioamide can inhibit COX enzymes effectively without causing significant cytotoxicity.

In addition to its anti-inflammatory properties, 2,3-dimethyl-1H-indole-5-carbothioamide has also been investigated for its potential as an antitumor agent. Indoles have been shown to induce apoptosis in cancer cells by targeting various signaling pathways involved in cell survival and proliferation. Recent research has demonstrated that 2,3-dimethyl-1H-indole-5-carbothioamide can selectively induce apoptosis in human cancer cell lines while sparing normal cells. This selective cytotoxicity makes it a promising candidate for further development as an anticancer drug.

Clinical Applications and Research Directions

The potential clinical applications of 2,3-dimethyl-1H-indole-5-carbothioamide are diverse and promising. Its anti-inflammatory properties make it a potential therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preclinical studies have shown that this compound can reduce inflammation in animal models of these diseases without causing significant side effects.

In the context of cancer therapy, ongoing research is focused on optimizing the pharmacokinetic properties of 2,3-dimethyl-1H-indole-5-carbothioamide. This includes improving its solubility and bioavailability to enhance its therapeutic efficacy. Additionally, efforts are being made to develop targeted delivery systems that can deliver this compound directly to tumor sites while minimizing systemic toxicity.

Conclusion

2,3-dimethyl-1H-indole-5-carbothioamide (CAS No. 1193387-34-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure imparts specific properties that make it suitable for various biological activities, including anti-inflammatory and antitumor effects. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications. As our understanding of this compound deepens, it holds great promise for advancing therapeutic strategies in areas such as inflammatory diseases and cancer therapy.